Cas no 62163-90-0 (2,5-Pyrrolidinedione, 1-butyl-3-(butylsulfonyl)-)

• Product Name: 2,5-Pyrrolidinedione, 1-butyl-3-(butylsulfonyl)-
• CAS No: 62163-90-0
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• CID: 455776
• PubChem ID: 71389200
• Update Time: 2025-04-19

2,5-Pyrrolidinedione, 1-butyl-3-(butylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-butyl-3-(butylsulfonyl)-
• 1-butyl-3-butylsulfonylpyrrolidine-2,5-dione
• 62163-90-0
• 3-(Butane-1-sulfonyl)-1-butylpyrrolidine-2,5-dione
• DTXSID80811237

• Inchi： 1S/C12H21NO4S/c1-3-5-7-13-11(14)9-10(12(13)15)18(16,17)8-6-4-2/h10H,3-9H2,1-2H3
• InChI Key： QZFKDJHZDISUFT-UHFFFAOYSA-N
• SMILES： S(CCCC)(C1C(N(CCCC)C(C1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 275.11923
• Monoisotopic Mass: 275.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• PSA: 71.52